Cas no 1823092-37-0 (2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde)

• Product Name: 2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde
• CAS No: 1823092-37-0
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• MDL: MFCD24731547
• CID: 4772774
• PubChem ID: 130035305
• Update Time: 2026-02-26

2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde
• SB34536
• 2-(2,2-Dimethyl-1,3-dioxolan-4-yl)-2-methylpropanal

• MDL： MFCD24731547
• Inchi： 1S/C9H16O3/c1-8(2,6-10)7-5-11-9(3,4)12-7/h6-7H,5H2,1-4H3
• InChI Key： ZIJFFXCELDVXGD-UHFFFAOYSA-N
• SMILES： O1C(C)(C)OCC1C(C=O)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• XLogP3: 0.8
• Topological Polar Surface Area: 35.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde

Introduction to 2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde (CAS No. 1823092-37-0)

2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde, identified by the chemical compound code CAS No. 1823092-37-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic aldehydes characterized by a unique structural framework that combines a dioxolane ring with an aldehyde functional group. The presence of the 2,2-dimethyl-[1,3]dioxolan-4-yl moiety imparts distinct electronic and steric properties, making it a valuable intermediate in the development of novel therapeutic agents.

The aldehyde group in this molecule serves as a reactive handle for further functionalization, enabling chemists to construct more complex scaffolds through condensation reactions, oxidation processes, or nucleophilic additions. This reactivity has positioned CAS No. 1823092-37-0 as a key building block in synthetic pathways targeting various biological targets, including enzymes and receptors involved in metabolic pathways and signal transduction.

In recent years, the pharmaceutical industry has increasingly focused on leveraging heterocyclic compounds due to their diverse biological activities and improved pharmacokinetic profiles. The dimethyl-dioxolane moiety, in particular, has been explored for its ability to enhance solubility and metabolic stability in drug candidates. This structural feature is particularly relevant in the design of molecules intended for oral administration or systemic delivery, where bioavailability is a critical parameter.

Current research highlights the potential of CAS No. 1823092-37-0 in the development of inhibitors targeting enzymes such as kinases and proteases. These enzymes play pivotal roles in numerous diseases, including cancer, inflammation, and neurodegenerative disorders. By incorporating the dioxolane-based aldehyde into drug-like molecules, researchers aim to modulate enzyme activity through precise interactions at the active site. Preliminary studies have demonstrated promising results in vitro, suggesting that derivatives of this compound may exhibit potent inhibitory effects with favorable selectivity profiles.

The synthesis of 2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic strategies often involve the ring-opening polymerization of epoxides or the cyclization of ketones under controlled conditions. Advances in catalytic methods have further refined these processes, enabling more efficient production scales suitable for industrial applications.

From a computational chemistry perspective, the molecular properties of CAS No. 1823092-37-0 have been extensively studied using density functional theory (DFT) and molecular dynamics (MD) simulations. These computational approaches have provided insights into the compound's conformational flexibility and interactions with biological targets. Such data are invaluable for guiding medicinal chemistry efforts aimed at optimizing potency and reducing off-target effects.

The growing interest in heterocyclic aldehydes like CAS No. 1823092-37-0 has also spurred innovation in synthetic methodologies tailored to their unique reactivity patterns. For instance, transition-metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups at specific positions within the molecule. These transformations have expanded the synthetic toolkit available to medicinal chemists, allowing for rapid exploration of structural diversity.

In conclusion, 2-(2,2-Dimethyl-[1,3]dioxolan-4-yl)-2-methyl-propionaldehyde (CAS No. 1823092-37-0) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutic agents. Its unique combination of reactivity and stability makes it a versatile intermediate for drug discovery programs targeting a wide range of diseases. As research continues to uncover new applications for this compound and its derivatives, its significance in pharmaceutical chemistry is expected to grow further.